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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear spin and parity of the

stable isotope Antimony-121 (¹²¹Sb). The information presented herein is compiled from

evaluated nuclear data and experimental studies, intended to serve as a core reference for

researchers in nuclear physics, radiochemistry, and drug development utilizing antimony

isotopes.

Core Nuclear Properties of Antimony-121
Antimony-121 is a stable isotope with a natural abundance of 57.21%.[1] Its nucleus is

composed of 51 protons and 70 neutrons. The fundamental nuclear properties of the ¹²¹Sb

ground state are pivotal for a range of scientific applications, including nuclear magnetic

resonance (NMR) and Mössbauer spectroscopy.

The established spin and parity of the ¹²¹Sb ground state is 5/2+. This assignment is

consistently supported by various experimental measurements and is in agreement with the

predictions of the nuclear shell model.[1]

Table 1: Ground State Properties of Antimony-121
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Property Value Units

Spin and Parity (I^π) 5/2+

Natural Abundance 57.21(5) %

Atomic Mass 120.9038157 Da

Magnetic Dipole Moment (μ) +3.3592 μ_N

Electric Quadrupole Moment

(Q)
-0.36 barn

Excited States of Antimony-121
The nuclear structure of ¹²¹Sb includes a series of excited states, the properties of which have

been elucidated through various nuclear reaction and decay studies. The energies, spins, and

parities of these low-lying excited states are crucial for understanding the nuclear dynamics

and for the interpretation of gamma-ray spectroscopy data.

Table 2: Adopted Energy Levels, Spin, and Parity of
Antimony-121
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Energy Level (keV)
Spin and Parity
(I^π)

Half-life
Experimental Basis
for I^π Assignment

0.0 5/2+ STABLE
Atomic beam, L=2 in

(d,t), (³He,d)

37.139 7/2+ 3.21 ns
M1+E2 γ to 5/2+, L=4

in (d,t), (³He,d)

507.59 3/2+ 3.5 ps
M1+E2 γ to 5/2+, L=2

in (³He,d)

573.14 1/2+ 1.1 ps
E2 γ to 5/2+, L=0 in

(³He,d)

946.99 9/2+ 0.35 ps
E2 γ to 5/2+, L=4 in

(d,t)

1024.71 7/2+ 0.16 ps
(E2) γ to 5/2+, γ(θ) in

(n,n'γ)

1035.53 9/2+ 0.44 ps
M1+E2 γ to 7/2+, γ(θ)

in (n,n'γ)

1039.9 11/2+
M1+E2 γ to 9/2+, γ(θ)

in (n,n'γ)

1144.64 11/2+ 0.17 ps
M1+E2 γ to 9/2+, γ(θ)

in (n,n'γ)

Data extracted from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3]

Experimental Protocols for Spin and Parity
Determination
The determination of nuclear spin and parity is a multi-faceted process that relies on a

combination of experimental techniques. For ¹²¹Sb, methods such as Coulomb excitation,

gamma-ray spectroscopy, and nuclear magnetic resonance have been instrumental.

Coulomb Excitation
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Coulomb excitation is a powerful technique for probing the low-lying collective states of a

nucleus. In this method, a target containing ¹²¹Sb is bombarded with a beam of charged

particles (e.g., protons or alpha particles) at energies below the Coulomb barrier. The

electromagnetic interaction between the projectile and the target nucleus can excite the

nucleus to higher energy levels without the complication of nuclear reactions.

Methodology:

Target Preparation: A thin foil of a stable antimony compound is prepared and placed in a

target chamber.

Beam Acceleration: A beam of protons or other charged particles is accelerated to an energy

range of 3.0-4.0 MeV.[4]

Interaction: The beam is directed onto the ¹²¹Sb target. The purely electromagnetic

interaction excites the nuclei.

Gamma-Ray Detection: As the excited nuclei decay back to the ground state, they emit

gamma rays. These gamma rays are detected by high-resolution germanium detectors

placed at various angles around the target.

Data Analysis: The energies and intensities of the emitted gamma rays are measured. The

angular distribution of the gamma rays provides information about the multipolarity of the

transitions, which in turn helps in assigning the spin and parity of the excited states.[4]

Gamma-Ray Spectroscopy and Angular Distribution
Gamma-ray spectroscopy is central to the study of nuclear structure. When a nucleus de-

excites, it emits gamma rays with energies characteristic of the energy difference between the

initial and final states. The multipolarity of the gamma-ray transition (e.g., M1 for magnetic

dipole, E2 for electric quadrupole) is governed by selection rules that depend on the spin and

parity of the initial and final states.

Methodology:

Population of Excited States: The excited states of ¹²¹Sb can be populated through various

reactions, such as inelastic neutron scattering (n,n'γ) or during the decay of a parent
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nucleus.

Gamma-Ray Detection: A set of gamma-ray detectors is arranged around the target to

measure the energy and intensity of the emitted photons.

Coincidence Measurement: To build a level scheme, coincidence measurements are often

performed, where the detection of one gamma ray is correlated in time with the detection of

another.

Angular Distribution Analysis: The intensity of a gamma ray is not necessarily isotropic. The

angular distribution of the emitted gamma rays with respect to the incident beam or a

preceding gamma ray is measured. This distribution is a function of the spins of the initial

and final states and the multipole mixing ratio of the transition. By fitting the experimental

angular distribution to theoretical predictions, the spins of the nuclear levels can be

determined.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a technique that exploits the magnetic properties of atomic nuclei. It

provides precise information about the nuclear magnetic dipole moment, which is directly

related to the nuclear spin.

Methodology:

Sample Preparation: A sample containing ¹²¹Sb, often in a liquid or solid compound, is placed

in a strong, static magnetic field.[7][8][9]

Radiofrequency Pulse: The sample is subjected to a pulse of radiofrequency radiation. This

pulse perturbs the alignment of the nuclear spins with the magnetic field.

Signal Detection: After the pulse, the precessing nuclear spins induce a signal in a detector

coil. This signal is known as the free induction decay (FID).

Fourier Transform: The FID is a time-domain signal that is converted to a frequency-domain

spectrum using a Fourier transform.

Data Interpretation: The resulting NMR spectrum shows resonance peaks at frequencies that

are characteristic of the ¹²¹Sb nucleus in its specific chemical environment. The splitting of
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these peaks due to quadrupole interactions can also provide information about the nuclear

electric quadrupole moment and the local symmetry of the nucleus. The fundamental

resonance frequency is directly proportional to the magnetic moment, which is a key

indicator of the nuclear spin.[7][8][9]

Visualizations
Diagram 1: Experimental Workflow for Coulomb
Excitation
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Caption: Workflow for determining spin and parity of ¹²¹Sb using Coulomb excitation.
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Diagram 2: Simplified Energy Level Scheme of
Antimony-121
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Caption: Simplified low-lying energy level scheme for ¹²¹Sb showing key transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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